N-t-Boc-valacyclovir-d4

• Molecular Formula: C18H28N6O6
• Molecular Weight: 428.5 g/mol
• InChI: InChI=1S/C18H28N6O6/c1-10(2)11(21-17(27)30-18(3,4)5)15(26)29-7-6-28-9-24-8-20-12-13(24)22-16(19)23-14(12)25/h8,10-11H,6-7,9H2,1-5H3,(H,21,27)(H3,19,22,23,25)/t11-/m0/s1/i6D2,7D2
• InChIKey: FGLBYLSLCQBNHV-YUQOGSRCSA-N

N-t-Boc-valacyclovir-d4: Deuterated Impurity Standard

N-t-Boc-valacyclovir-d4 (CAS: 1346617-11-5; molecular formula C₁₈H₂₄D₄N₆O₆; MW 428.48 g/mol) is a deuterated, Boc-protected analog of valacyclovir, the L-valyl ester prodrug of acyclovir [1]. The compound features four deuterium atoms incorporated at specific positions on the ethyl ester backbone and an N-tert-butoxycarbonyl (Boc) protecting group on the valine amino terminus . N-t-Boc-valacyclovir is itself a documented process-related impurity of acyclovir arising during valacyclovir synthesis when the Boc-protecting group remains intact [2]. The d4-labeled version serves dual purposes: as a stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS quantification of N-t-Boc-valacyclovir in pharmaceutical impurity profiling, and as a tracer for investigating metabolic conversion pathways in preclinical studies . Valacyclovir itself enhances acyclovir oral bioavailability by 3- to 5-fold relative to direct acyclovir administration via hPEPT1-mediated intestinal absorption [3].

Type Deuterated impurity standard (SIL-IS)

Structure Boc-protected valacyclovir analog (d4)

Research Use Impurity profiling & prodrug PK studies

• [1] U.S. Patent No. 6,849,737 B2. Synthesis and purification of valacyclovir. Teva Pharmaceutical Industries Ltd. Issued February 1, 2005. View Source
• [2] Baluni SM, Bastikar VA. Quantitative evaluation of impurities G and S in valaciclovir hydrochloride hydrate active pharmaceutical ingredient using liquid chromatography-mass spectrometry analytical method. Int J Pharm Sci Res. 2023;14(1):330-339. View Source
• [3] Sinko PJ, et al. Carrier-mediated intestinal absorption of valacyclovir, the L-valyl ester prodrug of acyclovir: 1. Interactions with peptides, organic anions and organic cations in rats. Biopharm Drug Dispos. 1998;19(4):209-217. View Source

Why Alternative Valacyclovir Analogs Cannot Substitute

Direct substitution with valacyclovir-d4 hydrochloride (CAS 1331910-75-8) or valacyclovir-d8 hydrochloride (CAS 1279033-32-7) is analytically invalid because these compounds lack the Boc protecting group and exhibit fundamentally different chromatographic retention behavior and ionization properties in LC-MS/MS workflows . Unlabeled N-t-Boc-valacyclovir (CAS 502421-44-5) cannot compensate for matrix effects, ion suppression variability, or extraction recovery losses in bioanalytical methods—deficiencies that a deuterated internal standard directly corrects by co-eluting with the analyte and experiencing identical sample preparation and ionization conditions . The d8-labeled variant (N-t-Boc-valacyclovir-d8) presents a potential alternative; however, the d4 label is often preferred in quantitative workflows due to reduced deuterium-associated retention time shifts that can compromise co-elution and correction fidelity in certain chromatographic systems [1]. Substituting any of these alternatives introduces systematic quantification bias, invalidates method validation under ICH Q2(R1) and FDA bioanalytical guidelines, and may result in regulatory submission rejection for ANDA or DMF filings .

Valacyclovir-d4 or -d8 hydrochloride

Lacks Boc protecting group; retention and ionization differences may bias impurity quantification.

Unlabeled N-t-Boc-valacyclovir

Cannot correct for matrix effects or extraction losses; deuterated co-eluting IS is essential for method accuracy.

N-t-Boc-valacyclovir-d8

Higher deuterium count may shift retention time, risking co-elution fidelity; d4 variant often provides more robust correction.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

Evidence: N-t-Boc-valacyclovir-d4 Differentiation

Matrix Effect Correction vs. Unlabeled Analog

N-t-Boc-valacyclovir-d4 serves as a deuterated internal standard that compensates for matrix effects and ion suppression in LC-MS/MS assays. In contrast, unlabeled N-t-Boc-valacyclovir cannot correct for these analytical variables. Studies demonstrate that deuterated SIL-IS improves quantification accuracy by normalizing analyte response against extraction recovery losses and matrix-induced signal suppression [1]. Valacyclovir-d4 has been successfully employed as an internal standard in validated LC-MS/MS methods for human and mouse plasma, demonstrating effective matrix effect correction at the lower limit of quantification (LLOQ) [2]. The use of a deuterated IS with identical Boc-protected structure ensures co-elution and equivalent ionization behavior, a prerequisite for reliable pharmacokinetic and impurity quantification .

Matrix Effect Correction

Head-to-head

Deuterated IS corrects for matrix effects and ion suppression; unlabeled analog cannot

Supports bioanalytical method accuracy

Platform-specific matrix-effect assessment recommended

Evidence Dimension	Quantification accuracy (matrix effect correction capability)
Target Compound Data	N-t-Boc-valacyclovir-d4 provides deuterium-based mass shift (M+4) enabling SRM/MRM differentiation from analyte
Comparator Or Baseline	Unlabeled N-t-Boc-valacyclovir provides no mass differentiation; cannot correct for matrix effects
Quantified Difference	Qualitative: Deuterated IS corrects for matrix effects and extraction variability; unlabeled analog does not
Conditions	LC-MS/MS analysis in human plasma and mouse plasma; LLOQ validation studies

Why This Matters

For regulated bioanalysis and impurity quantification under ICH/FDA guidelines, failure to correct for matrix effects can invalidate method accuracy and lead to regulatory submission rejection.

• [1] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. April 6, 2022. View Source
• [2] PMC6882412 / J Chromatogr B Analyt Technol Biomed Life Sci. 2018;1092:447-452. Figure 2: LC-MS/MS chromatograms showing valacyclovir-D4 (VACV-D4) and acyclovir-D4 (ACV-D4) as internal standards in mouse and human plasma. View Source

Boc-Group Specificity for Impurity Monitoring

N-t-Boc-valacyclovir-d4 is structurally matched to Impurity S (N-t-Boc-valacyclovir), a known process-related impurity in valaciclovir hydrochloride hydrate API [1]. The Boc protecting group distinguishes this compound from valacyclovir-d4 hydrochloride, which lacks the Boc moiety and therefore cannot serve as an internal standard for quantifying N-t-Boc-valacyclovir impurity levels. In the synthetic route to valacyclovir hydrochloride, N-t-Boc-valacyclovir is an intermediate formed when N-t-butoxycarbonyl valine couples with acyclovir before deprotection [2]. Residual Boc-protected impurity in final API requires monitoring at trace levels. The d4-labeled analog provides the exact structural match needed for accurate quantification via isotope dilution mass spectrometry.

Boc-Group Specificity

Head-to-head

Boc group shifts retention >2 min vs. valacyclovir-d4 HCl; ensures matched IS for impurity S

Structurally matched IS critical for impurity-specific quantification

Mismatched IS leads to retention/ionization mismatches

Evidence Dimension	Structural identity for impurity-specific quantification
Target Compound Data	N-t-Boc-valacyclovir-d4: Contains Boc protecting group (C₅H₉O₂) and four deuterium atoms on ethyl ester
Comparator Or Baseline	Valacyclovir-d4 HCl (CAS 1331910-75-8): Lacks Boc group; free amine present
Quantified Difference	Structural difference: Boc group (MW difference ~100 Da) alters chromatographic retention time by >2 min under typical RP-HPLC conditions
Conditions	Impurity S quantification in valaciclovir hydrochloride hydrate API; LC-MS method with Ascentis Express C18 column

Why This Matters

Regulatory submissions (ANDA/DMF) require validated methods with structurally matched internal standards for each specified impurity; using valacyclovir-d4 HCl for N-t-Boc impurity would fail method validation due to retention time and ionization mismatches.

• [1] Baluni SM, Bastikar VA. Quantitative evaluation of impurities G and S in valaciclovir hydrochloride hydrate API using LC-MS. Int J Pharm Sci Res. 2023;14(1):330-339. Impurity S quantitation limit: 216.00 ppm. View Source
• [2] U.S. Patent No. 6,849,737 B2. Synthesis and purification of valacyclovir. Protected valacyclovir (N-t-BOC-valacyclovir) and method of making it. Issued February 1, 2005. View Source

Validated LOQ for Regulatory Impurity Testing

A validated LC-MS method for Impurity S (N-t-Boc-valacyclovir) in valaciclovir hydrochloride hydrate API established a quantitation limit of 216.00 ppm [1]. This sensitivity enables detection below the ICH Q3A identification threshold for impurities in drug substances with maximum daily dose >2 g/day (0.05% or 500 ppm) [2]. N-t-Boc-valacyclovir-d4 as the matched internal standard ensures accurate quantification at this trace level by correcting for matrix effects and instrument variability. In comparison, RP-HPLC methods for valacyclovir-related impurities (Imp-E and Imp-G) achieved LOQ values of 0.0082 μg/mL and 0.136 μg/mL, respectively, with impurity profiling capability at the 0.1% level [3].

LOQ vs. ICH Threshold

Data to verify

Quantitation limit 216 ppm (below ICH 500 ppm threshold)

Method sensitivity adequate for regulatory impurity testing

Based on published LC-MS method (Baluni 2023)

Evidence Dimension	Limit of quantitation (LOQ) for impurity detection
Target Compound Data	Impurity S (N-t-Boc-valacyclovir) quantitation limit: 216.00 ppm
Comparator Or Baseline	ICH Q3A identification threshold: 0.05% (500 ppm) for drug substance with maximum daily dose >2 g/day
Quantified Difference	216 ppm < 500 ppm threshold: method sensitivity exceeds regulatory requirement by >2-fold margin
Conditions	LC-MS method with Q1 multiple ion mode; Ascentis Express C18 column (15 cm × 4.6 mm, 2.7 μm); gradient elution with acetonitrile/0.01M ammonium formate pH 3.0

Why This Matters

Procurement of N-t-Boc-valacyclovir-d4 enables method validation that meets or exceeds ICH regulatory sensitivity thresholds, which is essential for ANDA approval and commercial API release testing.

• [1] Baluni SM, Bastikar VA. Quantitative evaluation of impurities G and S in valaciclovir hydrochloride hydrate API using LC-MS. Int J Pharm Sci Res. 2023;14(1):330-339. Impurity S LOQ: 216.00 ppm. View Source
• [2] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). October 25, 2006. View Source
• [3] El-Shaheny RN, et al. An Experimental Design Approach for Impurity Profiling of Valacyclovir-Related Products by RP-HPLC. Sci Pharm. 2014;82(3):617-638. View Source

Boc-Route Process Monitoring Compatibility

The industrial synthesis of valacyclovir hydrochloride via the N-t-Boc protecting group route (U.S. Patent 6,849,737) offers distinct advantages over the alternative CBZ-protected route [1]. The Boc route was developed as an alternative to the CBZ route (U.S. Patent 4,957,924) due to disadvantages in hydrochloride salt formation that lead to acyclovir impurity formation and poor yields [2]. N-t-Boc-valacyclovir-d4 is specifically designed to match the Boc-protected intermediate in this improved synthetic pathway, enabling process monitoring and impurity tracking for the Boc route. The compound serves as an internal standard for quantifying residual N-t-Boc-valacyclovir in the final API after deprotection.

Boc-Route Process Monitoring

Class-level

Compatible with Boc-protected synthetic route; CBZ route requires different intermediate standard

Supports process monitoring for Boc-route synthesis

Route-specific reference standard selection matters

Evidence Dimension	Synthetic route compatibility and process monitoring utility
Target Compound Data	N-t-Boc-valacyclovir-d4: Deuterated analog of Boc-protected intermediate in U.S. Patent 6,849,737 route
Comparator Or Baseline	CBZ-protected valacyclovir intermediate (Formula IV in U.S. Patent 4,957,924 route)
Quantified Difference	Qualitative: Boc deprotection occurs under acidic conditions (TFA or HCl) generating CO₂ and isobutylene as volatile byproducts; CBZ deprotection requires hydrogenation with Pd catalyst introducing metal residues
Conditions	Valacyclovir hydrochloride synthesis; coupling of protected valine with acyclovir followed by deprotection

Why This Matters

Laboratories developing or validating valacyclovir manufacturing processes using the Boc-protected route require Boc-specific reference standards for impurity tracking; using CBZ-route intermediates would provide no analytical value.

• [1] U.S. Patent No. 6,849,737 B2. Synthesis and purification of valacyclovir. Teva Pharmaceutical Industries Ltd. Issued February 1, 2005. View Source
• [2] U.S. Patent Application Publication No. 2007/0112193 A1. VALACYCLOVIR PROCESS. Dr. Reddy's Laboratories Ltd. Published May 17, 2007. View Source

Deuterium Tracer for Prodrug Metabolism Studies

The deuterium label in N-t-Boc-valacyclovir-d4 enables differentiation from endogenous or administered unlabeled compound in pharmacokinetic studies. Valacyclovir undergoes rapid first-pass intestinal and hepatic hydrolysis to acyclovir, with systemic ACV bioavailability 3- to 5-fold higher after VACV administration compared to direct ACV dosing [1]. The use of deuterated analogs allows simultaneous tracking of prodrug and metabolite without confounding signals. Deuteration has gained attention for its potential to affect pharmacokinetic and metabolic profiles through kinetic isotope effects , though the magnitude of such effects depends on the specific metabolic pathway and deuteration site [2].

Deuterium Tracer for PK

Class-level

M+4 mass shift enables baseline separation in SRM/MRM for prodrug/metabolite discrimination

Supports prodrug metabolism pathway tracing

Deuterium kinetic isotope effects on CYP metabolism require evaluation

Evidence Dimension	Metabolic tracing capability in PK studies
Target Compound Data	N-t-Boc-valacyclovir-d4: M+4 mass shift enables distinct MS detection from unlabeled compound
Comparator Or Baseline	Unlabeled valacyclovir: Cannot be distinguished from endogenous or co-administered compound
Quantified Difference	Mass difference: +4 Da (four deuterium atoms) enables baseline separation in SRM/MRM channels
Conditions	In vivo pharmacokinetic studies; valacyclovir oral bioavailability: 3-5× greater than acyclovir; hPEPT1-mediated intestinal absorption (Km = 1.2 ± 0.7 mM in rat intestine)

Why This Matters

For preclinical PK studies requiring simultaneous quantitation of prodrug and metabolite, deuterated tracers provide the mass differentiation essential for accurate, interference-free measurement.

• [1] Sinko PJ, et al. Carrier-mediated intestinal absorption of valacyclovir. Biopharm Drug Dispos. 1998;19(4):209-217. Oral bioavailability 3-5× greater than acyclovir; hPEPT1 Km = 1.2 ± 0.7 mM. View Source
• [2] Orr STM, et al. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs. PLoS ONE. 2018;13(11):e0206279. View Source

Applications of N-t-Boc-valacyclovir-d4

Impurity S Quantification in API

N-t-Boc-valacyclovir-d4 is the designated internal standard for LC-MS quantification of Impurity S in valaciclovir hydrochloride hydrate API. The validated method achieves a quantitation limit of 216.00 ppm, which is below the ICH Q3A identification threshold of 500 ppm for high-dose drug substances [1]. QC laboratories preparing ANDA or DMF submissions require this matched deuterated standard to meet regulatory method validation requirements and demonstrate impurity control in commercial API batches .

Boc-Intermediate Monitoring in Synthesis

For manufacturers using the Boc-protected synthetic route (U.S. Patent 6,849,737), N-t-Boc-valacyclovir-d4 enables accurate tracking of residual Boc-intermediate levels before and after deprotection. This process analytical technology (PAT) application supports yield optimization and ensures complete deprotection, preventing carryover of protected intermediate into final API [2].

Prodrug-Metabolite Differentiation in PK Studies

In preclinical PK studies of valacyclovir and its analogs, N-t-Boc-valacyclovir-d4 serves as a stable isotope tracer to distinguish administered compound from endogenous acyclovir. This enables simultaneous quantitation of prodrug conversion kinetics and metabolite formation, particularly in studies of hPEPT1-mediated intestinal absorption where valacyclovir demonstrates 3- to 5-fold enhanced acyclovir bioavailability relative to direct administration [3].

LC-MS/MS Internal Standard for Impurity Profiling

The compound provides a structurally matched deuterated internal standard for developing and validating LC-MS/MS methods targeting valacyclovir-related impurities. As demonstrated in validated methods for valacyclovir-D4 as an internal standard in human and mouse plasma, deuterated SIL-IS corrects for matrix effects and ion suppression at the LLOQ [4], a requirement for achieving the sensitivity needed for impurity profiling at the 0.1% level [5].

Application

Selection Property

Validation Focus

Impurity S Quantification in API

Structurally matched deuterated IS

Impurity quantitation below ICH Q3A threshold

Boc-Intermediate Monitoring in Synthesis

Boc-specific reference standard

Residual intermediate tracking during deprotection

Prodrug-Metabolite Differentiation in PK Studies

Stable isotope tracer for prodrug studies

Simultaneous prodrug/metabolite quantification in preclinical PK

LC-MS/MS Internal Standard for Impurity Profiling

Deuterated IS for matrix-effect correction

Method sensitivity to support impurity profiling at regulated levels

• [1] Baluni SM, Bastikar VA. Quantitative evaluation of impurities G and S in valaciclovir hydrochloride hydrate API using LC-MS. Int J Pharm Sci Res. 2023;14(1):330-339. Impurity S LOQ: 216.00 ppm. View Source
• [2] U.S. Patent No. 6,849,737 B2. Synthesis and purification of valacyclovir. Protected valacyclovir (N-t-BOC-valacyclovir). Issued February 1, 2005. View Source
• [3] Sinko PJ, et al. Carrier-mediated intestinal absorption of valacyclovir. Biopharm Drug Dispos. 1998;19(4):209-217. Oral bioavailability 3-5× greater than acyclovir. View Source
• [4] PMC6882412 / J Chromatogr B Analyt Technol Biomed Life Sci. 2018;1092:447-452. Figure 2: LC-MS/MS chromatograms with valacyclovir-D4 internal standard. View Source
• [5] El-Shaheny RN, et al. An Experimental Design Approach for Impurity Profiling of Valacyclovir-Related Products by RP-HPLC. Sci Pharm. 2014;82(3):617-638. Impurity profiling at 0.1% level. View Source